Cas no 5456-52-0 (2-benzoyl-3,4-dihydro-2h-naphthalen-1-one)
5456-52-0 structure
Product Name:2-benzoyl-3,4-dihydro-2h-naphthalen-1-one
CAS No:5456-52-0
MF:C17H14O2
MW:250.291864871979
CID:941982
PubChem ID:228535
Update Time:2025-04-19
2-benzoyl-3,4-dihydro-2h-naphthalen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-benzoyl-3,4-dihydro-2h-naphthalen-1-one
- 2-benzoyl-1-tetralone
- 2-Benzoyl-3,4-dihydro-2H-naphthalin-1-on
- 2-benzoyl-3,4-dihydronaphthalen-1(2H)-one
- 2-benzoyltetralin-1-one
- 2-Benzoyl-tetralon-(1)
- AC1L5GAR
- AC1Q5EZ7
- AR-1D9075
- CTK1H3554
- NSC21519
- SureCN599658
- SCHEMBL599658
- AKOS011020870
- 5456-52-0
- DTXSID20281399
- NSC-21519
-
- Inchi: 1S/C17H14O2/c18-16(13-7-2-1-3-8-13)15-11-10-12-6-4-5-9-14(12)17(15)19/h1-9,15H,10-11H2
- InChI Key: HUCQLDZSDDSFKF-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2CCC1C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 250.09942
- Monoisotopic Mass: 250.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.193
- Boiling Point: 419.5°C at 760 mmHg
- Flash Point: 156.9°C
- Refractive Index: 1.61
- PSA: 34.14
- LogP: 3.31460
2-benzoyl-3,4-dihydro-2h-naphthalen-1-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5456-52-0 (2-benzoyl-3,4-dihydro-2h-naphthalen-1-one) Related Products
- 1785-95-1(2-Benzoyl-1,3-indandione)
- 17496-14-9(2-methylindan-1-one)
- 1590-08-5(2-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
- 1133-72-8(2-Acetyl-1H-indene-1,3(2H)-dione)
- 19832-98-5(4-methyl-1,2,3,4-tetrahydronaphthalen-1-one)
- 529-34-0(1,2,3,4-tetrahydronaphthalen-1-one)
- 106949-28-4(1(2H)-Naphthalenone,7-acetyl-3,4-dihydro-)
- 19550-57-3(6,7-Dimethyl-1-tetralone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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